When gold meets chiral Brønsted acid catalysts: extending the boundaries of enantioselective gold catalysis

Chemical Communications Pub Date: 2014-08-14 DOI: 10.1039/C4CC04633A

Abstract

This review describes the development in the use of Au(I)/Brønsted acid binary catalytic systems to enable an enantioselective transformation in one-pot that cannot be achieved by gold catalysts alone. The examples discussed herein are promising since apart from using chiral ligands there exists a possibility of using chiral Brønsted acids. Clearly, the horizon for enantioselective gold catalysis has been expanded as more options to make the gold-catalyzed reactions enantioselective have become available.

Graphical abstract: When gold meets chiral Brønsted acid catalysts: extending the boundaries of enantioselective gold catalysis
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